Cas no 2228604-19-9 (methyl 5-(1-amino-4-methoxy-4-oxobutan-2-yl)furan-2-carboxylate)
methyl 5-(1-amino-4-methoxy-4-oxobutan-2-yl)furan-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 5-(1-amino-4-methoxy-4-oxobutan-2-yl)furan-2-carboxylate
- EN300-1738505
- 2228604-19-9
-
- Inchi: 1S/C11H15NO5/c1-15-10(13)5-7(6-12)8-3-4-9(17-8)11(14)16-2/h3-4,7H,5-6,12H2,1-2H3
- InChI Key: KQIPUFOLWAPBBA-UHFFFAOYSA-N
- SMILES: O1C(C(=O)OC)=CC=C1C(CN)CC(=O)OC
Computed Properties
- Exact Mass: 241.09502258g/mol
- Monoisotopic Mass: 241.09502258g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 91.8Ų
methyl 5-(1-amino-4-methoxy-4-oxobutan-2-yl)furan-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1738505-1g |
methyl 5-(1-amino-4-methoxy-4-oxobutan-2-yl)furan-2-carboxylate |
2228604-19-9 | 1g |
$1371.0 | 2023-09-20 | ||
| Enamine | EN300-1738505-5g |
methyl 5-(1-amino-4-methoxy-4-oxobutan-2-yl)furan-2-carboxylate |
2228604-19-9 | 5g |
$3977.0 | 2023-09-20 | ||
| Enamine | EN300-1738505-10g |
methyl 5-(1-amino-4-methoxy-4-oxobutan-2-yl)furan-2-carboxylate |
2228604-19-9 | 10g |
$5897.0 | 2023-09-20 | ||
| Enamine | EN300-1738505-0.05g |
methyl 5-(1-amino-4-methoxy-4-oxobutan-2-yl)furan-2-carboxylate |
2228604-19-9 | 0.05g |
$1152.0 | 2023-09-20 | ||
| Enamine | EN300-1738505-0.1g |
methyl 5-(1-amino-4-methoxy-4-oxobutan-2-yl)furan-2-carboxylate |
2228604-19-9 | 0.1g |
$1207.0 | 2023-09-20 | ||
| Enamine | EN300-1738505-0.25g |
methyl 5-(1-amino-4-methoxy-4-oxobutan-2-yl)furan-2-carboxylate |
2228604-19-9 | 0.25g |
$1262.0 | 2023-09-20 | ||
| Enamine | EN300-1738505-0.5g |
methyl 5-(1-amino-4-methoxy-4-oxobutan-2-yl)furan-2-carboxylate |
2228604-19-9 | 0.5g |
$1316.0 | 2023-09-20 | ||
| Enamine | EN300-1738505-1.0g |
methyl 5-(1-amino-4-methoxy-4-oxobutan-2-yl)furan-2-carboxylate |
2228604-19-9 | 1g |
$1371.0 | 2023-05-26 | ||
| Enamine | EN300-1738505-2.5g |
methyl 5-(1-amino-4-methoxy-4-oxobutan-2-yl)furan-2-carboxylate |
2228604-19-9 | 2.5g |
$2688.0 | 2023-09-20 | ||
| Enamine | EN300-1738505-5.0g |
methyl 5-(1-amino-4-methoxy-4-oxobutan-2-yl)furan-2-carboxylate |
2228604-19-9 | 5g |
$3977.0 | 2023-05-26 |
methyl 5-(1-amino-4-methoxy-4-oxobutan-2-yl)furan-2-carboxylate Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on methyl 5-(1-amino-4-methoxy-4-oxobutan-2-yl)furan-2-carboxylate
Methyl 5-(1-Amino-4-Methoxy-4-Oxobutan-2-yl)furan-2-carboxylate (CAS No. 2228604-19-9): An Overview
Methyl 5-(1-Amino-4-methoxy-4-oxobutan-2-yl)furan-2-carboxylate (CAS No. 2228604-19-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique furan ring and amino-substituted butanoyl moiety, exhibits promising biological activities and potential therapeutic applications. This article provides a comprehensive overview of the chemical structure, synthesis, biological properties, and recent research advancements related to this compound.
The chemical structure of methyl 5-(1-amino-4-methoxy-4-oxobutan-2-yl)furan-2-carboxylate (CAS No. 2228604-19-9) is defined by its furan ring, which is a five-membered aromatic heterocycle containing an oxygen atom. The furan ring is substituted at the 5-position with a methyl ester of a carboxylic acid, and the carboxylic acid moiety is further substituted with an amino-substituted butanoyl group. The presence of the methoxy group in the butanoyl moiety adds to the complexity and functionality of the molecule.
The synthesis of methyl 5-(1-amino-4-methoxy-4-oxobutan-2-yl)furan-2-carboxylate has been reported in several studies. One common approach involves the reaction of 5-bromomethylfurfural with an appropriate amine and methanol in the presence of a catalyst. This multi-step synthesis process typically includes the formation of an intermediate bromomethylfuran derivative, followed by nucleophilic substitution with an amine and subsequent esterification with methanol. The detailed synthetic protocols have been optimized to achieve high yields and purity, making this compound readily available for further research and development.
Recent studies have highlighted the biological activities of methyl 5-(1-amino-4-methoxy-4-oxobutan-2-yl)furan-2-carboxylate. One notable area of interest is its potential as an anti-inflammatory agent. In vitro assays have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Another area of research focuses on the antiviral properties of methyl 5-(1-amino-4-methoxy-4-oxobutan-2-yl)furan-2-carboxylate. Studies have shown that this compound can inhibit the replication of various viruses, including influenza A virus and herpes simplex virus (HSV). The mechanism of action appears to involve interference with viral entry and replication processes within host cells. These antiviral activities make it a promising candidate for developing new antiviral therapies.
In addition to its anti-inflammatory and antiviral properties, methyl 5-(1-amino-4-methoxy-4-oxobutan-2-y\-l)furan\-2-carboxy\-late has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that it can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism underlying its anticancer activity involves modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.
The pharmacokinetic properties of methyl 5-(1-amino\-4-methoxy\-4-oxybutan\-2-y\-l)furan\-2-carboxy\-late have also been studied to assess its suitability for therapeutic applications. Initial data indicate that it has favorable oral bioavailability and a reasonable half-life, suggesting that it could be administered orally for systemic treatment. However, further studies are needed to optimize its pharmacokinetic profile and evaluate its safety in animal models before advancing to clinical trials.
In conclusion, methyl 5-(1-amino\-4-methoxy\-4-oxybutan\-2-y\-l)furan\-2-carboxy\-late (CAS No. 2228604\-19\-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, coupled with its anti-inflammatory, antiviral, and anticancer properties, makes it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies aim to elucidate its mechanisms of action and optimize its pharmacological properties for clinical use.
2228604-19-9 (methyl 5-(1-amino-4-methoxy-4-oxobutan-2-yl)furan-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)